1-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3-(4-(trifluoromethoxy)phenyl)urea

• IUPAC Name: 1-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3-[4-(trifluoromethoxy)phenyl]urea
• InChI: InChI=1S/C15H11F3N4O3S/c1-8-11(12(23)22-6-7-26-14(22)19-8)21-13(24)20-9-2-4-10(5-3-9)25-15(16,17)18/h2-7H,1H3,(H2,20,21,24)
• InChI Key: ZUDMLKNSEJSMLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CSC2=N1)NC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C15H11F3N4O3S
• Molecular Weight: 384.3 g/mol
• CAS No.: 1060353-32-3

Description

1-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3-(4-(trifluoromethoxy)phenyl)urea is a useful research compound. Its molecular formula is C15H11F3N4O3S and its molecular weight is 384.33. The purity is usually 95%.
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Scientific Research Applications

Cancer Treatment and Cellular Activity

A study highlighted the design and synthesis of novel urea derivatives demonstrating potent anti-CML (chronic myeloid leukemia) activity through the PI3K/AKT signaling pathway. One of the compounds showed significant activity against the human CML cell line K562, indicating its potential as a treatment for chronic myeloid leukemia and cancer due to its induced apoptosis effect and reduced protein phosphorylation of the PI3K/Akt signal pathway (Li et al., 2019).

Herbicidal and Antimicrobial Applications

The synthesis and herbicidal activities of urea compounds containing pyrimidine and 1,3,4-thiadiazole rings were explored, where the compounds exhibited moderate inhibitory activities against Brassica campestris L. This study presents an application of such compounds in agriculture as potential herbicides (Sheng Zilian, 2014). Additionally, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents were studied, identifying compounds with high activities, showcasing the compound's utility in developing new antibacterial agents (Azab et al., 2013).

Synthesis Methodologies and Chemical Properties

Research on the synthesis of 1,3,4‐thiadiazol‐2‐yl urea derivatives under microwave irradiation offers a new, efficient method for producing these compounds, highlighting improvements in reaction times and yields, which are critical for the development and application of these chemical entities in various scientific research areas (Kejian Li & Wenbin Chen, 2008).

Antioxidant Activity

A study focusing on the antioxidant activity of some 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one derivatives demonstrated that certain compounds exhibit high antioxidant activities. This finding suggests the potential use of these compounds in antioxidant applications, which can be beneficial for pharmaceutical and cosmetic industries (S. George et al., 2010).